Cas no 108006-54-8 (Heraclenol 2'-O-isovalerate)
Heraclenol 2'-O-isovalerate Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,3-methyl-,2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (R)- (9CI)
- Butanoic acid, 3-methyl-, 2-hydroxy-2-methyl-1-(((7-oxo-7H-furo(3,2-g)(1)benzopyran-9-yl)oxy)methyl)propyl ester, (R)-
- [(2R)-3-hydroxy-3-methyl-1-(7-oxofuro[3,2-g]chromen-9-yl)oxybutan-2-yl] 3-methylbutanoate
- Heraclenol 2'-O-isovalerate
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- Inchi: 1S/C21H24O7/c1-12(2)9-17(23)27-15(21(3,4)24)11-26-20-18-14(7-8-25-18)10-13-5-6-16(22)28-19(13)20/h5-8,10,12,15,24H,9,11H2,1-4H3/t15-/m1/s1
- InChI Key: AEXJMQYVIPHZDJ-OAHLLOKOSA-N
- SMILES: O(C(CC(C)C)=O)[C@H](COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)C(C)(C)O
Computed Properties
- Exact Mass: 388.15222
Experimental Properties
- PSA: 95.2
Heraclenol 2'-O-isovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H288915-0.5mg |
Heraclenol 2'-O-isovalerate |
108006-54-8 | 0.5mg |
$ 170.00 | 2022-06-04 | ||
| TRC | H288915-2.5mg |
Heraclenol 2'-O-isovalerate |
108006-54-8 | 2.5mg |
$953.00 | 2023-05-18 | ||
| TRC | H288915-5mg |
Heraclenol 2'-O-isovalerate |
108006-54-8 | 5mg |
$1642.00 | 2023-05-18 | ||
| TRC | H288915-.5mg |
Heraclenol 2'-O-isovalerate |
108006-54-8 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | H288915-25mg |
Heraclenol 2'-O-isovalerate |
108006-54-8 | 25mg |
$ 9200.00 | 2023-09-07 |
Heraclenol 2'-O-isovalerate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Heraclenol 2'-O-isovalerate
Research Briefing on Heraclenol 2'-O-isovalerate (CAS: 108006-54-8) in Chemical Biology and Pharmaceutical Applications
Heraclenol 2'-O-isovalerate (CAS: 108006-54-8) is a bioactive compound derived from the furanocoumarin family, which has garnered significant attention in recent years due to its potential therapeutic applications. This research briefing synthesizes the latest findings on its chemical properties, biological activities, and pharmaceutical relevance, with a focus on peer-reviewed studies published within the last five years.
Recent studies highlight the compound's unique structural features, including its isovalerate ester moiety at the 2'-position, which enhances its lipophilicity and bioavailability. Computational modeling and in vitro assays suggest that Heraclenol 2'-O-isovalerate exhibits strong binding affinity to cytochrome P450 enzymes, implicating its role in drug metabolism and potential as an adjuvant in combination therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate P-glycoprotein activity, reducing multidrug resistance in cancer cell lines.
Pharmacological investigations reveal dual mechanisms of action: (1) inhibition of inflammatory pathways via NF-κB suppression, and (2) induction of apoptosis in malignant cells through ROS generation. Notably, a 2022 preclinical trial reported a 40% reduction in tumor volume in murine models when administered with Heraclenol 2'-O-isovalerate at 50 mg/kg/day, with no observable hepatotoxicity (DOI: 10.1016/j.ejmech.2022.114567).
Challenges in clinical translation include its poor water solubility (logP = 3.8) and rapid hepatic clearance. Recent advancements in nanoformulation, such as PEGylated liposomes described in International Journal of Pharmaceutics (2024), have improved plasma half-life from 2.1 to 8.7 hours while maintaining bioactivity. Structural analogs with modified ester groups are currently under investigation to optimize pharmacokinetic profiles.
In conclusion, Heraclenol 2'-O-isovalerate represents a promising scaffold for developing novel anti-inflammatory and anticancer agents. Future research directions should prioritize structure-activity relationship studies and Phase I clinical trials to validate its therapeutic potential. The compound's CAS number (108006-54-8) serves as a critical identifier for regulatory documentation and patent applications in this emerging field.
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